2-(((3-MERCAPTO-5-(TRIFLUOROMETHYL)-4H-1,2,4-TRIAZOL-4-YL)IMINO)METHYL)PHENOL

• IUPAC Name: 4-[(E)-(2-hydroxyphenyl)methylideneamino]-3-(trifluoromethyl)-1H-1,2,4-triazole-5-thione
• InChI: InChI=1S/C10H7F3N4OS/c11-10(12,13)8-15-16-9(19)17(8)14-5-6-3-1-2-4-7(6)18/h1-5,18H,(H,16,19)/b14-5+
• InChI Key: IEWOTCLDQOULNQ-LHHJGKSTSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C=NN2C(=NNC2=S)C(F)(F)F)O
• Isomeric SMILES: C1=CC=C(C(=C1)/C=N/N2C(=NNC2=S)C(F)(F)F)O
• Molecular Formula: C10H7F3N4OS
• Molecular Weight: 288.25 g/mol

Description

2-(((3-MERCAPTO-5-(TRIFLUOROMETHYL)-4H-1,2,4-TRIAZOL-4-YL)IMINO)METHYL)PHENOL is a complex organic compound that belongs to the class of Schiff bases. Schiff bases are characterized by the presence of a carbon-nitrogen double bond (C=N) and are formed by the condensation of primary amines with carbonyl compounds. This particular compound features a triazole ring, which is known for its diverse biological activities and applications in various fields such as medicinal chemistry, agriculture, and materials science .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(((3-MERCAPTO-5-(TRIFLUOROMETHYL)-4H-1,2,4-TRIAZOL-4-YL)IMINO)METHYL)PHENOL typically involves the following steps:

Formation of the Triazole Ring: The triazole ring is synthesized by reacting hydrazine derivatives with carbon disulfide and an appropriate alkylating agent under reflux conditions.

Condensation Reaction: The triazole derivative is then condensed with a suitable aldehyde or ketone to form the Schiff base.

Industrial Production Methods

Industrial production methods for this compound would likely involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the synthesis process. Additionally, purification techniques such as recrystallization and chromatography are employed to obtain the final product in high purity .

Chemical Reactions Analysis

Types of Reactions

Oxidation: The compound can undergo oxidation reactions, particularly at the mercapto group (-SH), leading to the formation of disulfides or sulfonic acids.

Reduction: Reduction reactions can target the Schiff base (C=N) moiety, converting it back to the corresponding amine and carbonyl compound.

Substitution: The triazole ring can participate in nucleophilic substitution reactions, where the trifluoromethyl group can be replaced by other substituents under appropriate conditions.

Common Reagents and Conditions

Oxidizing Agents: Hydrogen peroxide, potassium permanganate.

Reducing Agents: Sodium borohydride, lithium aluminum hydride.

Substitution Reagents: Halogenating agents, nucleophiles such as amines or thiols.

Major Products

Oxidation: Disulfides, sulfonic acids.

Reduction: Amines, carbonyl compounds.

Substitution: Various substituted triazoles.

Scientific Research Applications

2-(((3-MERCAPTO-5-(TRIFLUOROMETHYL)-4H-1,2,4-TRIAZOL-4-YL)IMINO)METHYL)PHENOL has a wide range of applications in scientific research:

Medicinal Chemistry: The compound exhibits potential as an antimicrobial, antifungal, and anticancer agent due to its ability to interact with biological macromolecules.

Agriculture: It can be used as a fungicide or pesticide, protecting crops from various pathogens.

Materials Science: The compound’s unique structural properties make it suitable for use in the development of advanced materials, such as polymers and nanocomposites.

Mechanism of Action

The mechanism of action of 2-(((3-MERCAPTO-5-(TRIFLUOROMETHYL)-4H-1,2,4-TRIAZOL-4-YL)IMINO)METHYL)PHENOL involves its interaction with specific molecular targets:

Enzyme Inhibition: The compound can inhibit the activity of certain enzymes by binding to their active sites, thereby disrupting their normal function.

DNA Binding: It can intercalate into DNA, interfering with DNA replication and transcription processes.

Reactive Oxygen Species (ROS) Generation: The compound can induce the production of ROS, leading to oxidative stress and cell death in target organisms.

Comparison with Similar Compounds

Similar Compounds

• 4-(((3-Mercapto-5-phenyl-4H-1,2,4-triazol-4-yl)imino)methyl)-2-methoxyphenol
• 2-(((3-Mercapto-5-methyl-4H-1,2,4-triazol-4-yl)imino)methyl)benzoic acid

Uniqueness

2-(((3-MERCAPTO-5-(TRIFLUOROMETHYL)-4H-1,2,4-TRIAZOL-4-YL)IMINO)METHYL)PHENOL stands out due to the presence of the trifluoromethyl group, which enhances its lipophilicity and metabolic stability. This unique feature contributes to its higher biological activity and potential for various applications compared to similar compounds .